Cas no 1226433-37-9 (6-4-(oxolane-2-carbonyl)piperazin-1-yl-N-(pyridin-3-yl)pyridazin-3-amine)

• Product Name: 6-4-(oxolane-2-carbonyl)piperazin-1-yl-N-(pyridin-3-yl)pyridazin-3-amine
• CAS No: 1226433-37-9
• MF: C₁₈H₂₂N₆O₂
• MW: 354.406282901764
• CID: 5954537
• PubChem ID: 49675587
• Update Time: 2025-05-19

6-4-(oxolane-2-carbonyl)piperazin-1-yl-N-(pyridin-3-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-4-(oxolane-2-carbonyl)piperazin-1-yl-N-(pyridin-3-yl)pyridazin-3-amine
• 1226433-37-9
• (4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone
• 6-[4-(oxolane-2-carbonyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine
• AKOS024502176
• SR-01000921528
• SR-01000921528-1
• F5237-0149
• oxolan-2-yl-[4-[6-(pyridin-3-ylamino)pyridazin-3-yl]piperazin-1-yl]methanone

• Inchi： 1S/C18H22N6O2/c25-18(15-4-2-12-26-15)24-10-8-23(9-11-24)17-6-5-16(21-22-17)20-14-3-1-7-19-13-14/h1,3,5-7,13,15H,2,4,8-12H2,(H,20,21)
• InChI Key： NWRNWFSBFGXOJJ-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N1CCN(C2=CC=C(NC3C=NC=CC=3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 354.18042397g/mol
• Monoisotopic Mass: 354.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-4-(oxolane-2-carbonyl)piperazin-1-yl-N-(pyridin-3-yl)pyridazin-3-amine

Recent Advances in the Study of 6-4-(oxolane-2-carbonyl)piperazin-1-yl-N-(pyridin-3-yl)pyridazin-3-amine (CAS: 1226433-37-9)

The compound 6-4-(oxolane-2-carbonyl)piperazin-1-yl-N-(pyridin-3-yl)pyridazin-3-amine (CAS: 1226433-37-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The unique structural features of 6-4-(oxolane-2-carbonyl)piperazin-1-yl-N-(pyridin-3-yl)pyridazin-3-amine, particularly its piperazine and pyridazine moieties, contribute to its high binding affinity and selectivity towards these targets. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions underlying its inhibitory effects.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a drug candidate. These findings are supported by recent publications in high-impact journals, which underscore the compound's translational potential.

Despite these advancements, challenges remain in the clinical development of 6-4-(oxolane-2-carbonyl)piperazin-1-yl-N-(pyridin-3-yl)pyridazin-3-amine. Issues such as off-target effects and long-term toxicity profiles require further investigation. Ongoing research is focused on addressing these limitations through the development of derivatives with improved specificity and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition of this compound from bench to bedside.

In conclusion, 6-4-(oxolane-2-carbonyl)piperazin-1-yl-N-(pyridin-3-yl)pyridazin-3-amine represents a promising candidate for therapeutic intervention in multiple diseases. Its unique chemical structure and robust biological activity make it a valuable subject of study in the field of medicinal chemistry. Future research should prioritize the optimization of its pharmacological properties and the exploration of its mechanisms of action in greater detail.